3-(3-methyl-1H-pyrazol-1-yl)-6-(piperazin-1-yl)pyridazine

• IUPAC Name: 3-(3-methylpyrazol-1-yl)-6-piperazin-1-ylpyridazine
• InChI: InChI=1S/C12H16N6/c1-10-4-7-18(16-10)12-3-2-11(14-15-12)17-8-5-13-6-9-17/h2-4,7,13H,5-6,8-9H2,1H3
• InChI Key: WKFUSGCKVCOPJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)N3CCNCC3
• Molecular Formula: C12H16N6
• Molecular Weight: 244.30 g/mol
• CAS No.: 1706438-72-3

Description

3-(3-methyl-1H-pyrazol-1-yl)-6-(piperazin-1-yl)pyridazine is a useful research compound. Its molecular formula is C12H16N6 and its molecular weight is 244.302. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and DHFR Inhibition

A study focused on the design, synthesis, and biological evaluation of pyrazole analogues, including pyrazolo[4,3-c]-pyridazines, for their antimicrobial and dihydrofolate reductase (DHFR) inhibition activity. Compounds with a benzenesulphonamide moiety showed broad-spectrum antimicrobial activity comparable to standard antibiotics and were identified as potent DHFR inhibitors. This suggests a potential application in developing new antimicrobial agents targeting DHFR (Othman et al., 2020).

Antioxidant Agents

Research into fused pyrazole derivatives bearing an indole moiety, including pyrazolo[1,5-a]pyrimidines, demonstrated significant antioxidant activities. This indicates potential therapeutic applications for diseases where oxidative stress plays a critical role (El‐Mekabaty et al., 2016).

Anticancer and Insulinotropic Activities

A family of triazolo-pyridazine-6-yl-substituted piperazines was synthesized and evaluated for their potential as anti-diabetic medications through Dipeptidyl peptidase-4 (DPP-4) inhibition and insulinotropic activities. Some compounds exhibited excellent antioxidant and insulinotropic activity, suggesting their utility in treating diabetes (Bindu et al., 2019).

Antibacterial and Biofilm Inhibition

Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker were synthesized and showed significant antibacterial efficacy against various bacterial strains, including E. coli, S. aureus, and S. mutans. One compound, in particular, displayed potent biofilm inhibition activities, surpassing the reference antibiotic Ciprofloxacin. This highlights its potential application in treating bacterial infections resistant to conventional treatments (Mekky & Sanad, 2020).